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Compound of Interest

Compound Name: AZD-2066 hydrochloride

Cat. No.: B560512 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and essential data for the preparation and

storage of AZD-2066 hydrochloride solutions. Adherence to these guidelines is crucial for

ensuring the stability, and reliable performance of the compound in in vitro and in vivo studies.

Compound Information
AZD-2066 is a selective and orally bioavailable negative allosteric modulator (NAM) of the

metabotropic glutamate receptor 5 (mGluR5).[1][2][3] It has been investigated for its potential

therapeutic applications in a variety of central nervous system disorders.[2] As a NAM, AZD-

2066 binds to a site on the mGluR5 receptor distinct from the glutamate binding site, thereby

reducing the receptor's response to glutamate.[4] This modulation affects downstream signaling

pathways primarily associated with the Gq/11 protein, and has also been shown to activate the

Brain-Derived Neurotrophic Factor (BDNF)/tropomyosin receptor kinase B (trkB) signaling

pathway.[1][3][5][6]

Quantitative Data Summary
The following tables summarize the key quantitative data for AZD-2066, including its chemical

properties, solubility, and recommended storage conditions for stock solutions.

Table 1: Chemical and Physical Properties
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Property Value

Chemical Formula C₁₉H₁₆ClN₅O₂・HCl

Molecular Weight 418.28 g/mol (hydrochloride salt)[2]

381.82 g/mol (free base)[1][2]

Appearance Solid powder

Table 2: Solubility Data

Solvent Solubility

Dimethyl Sulfoxide (DMSO) ≤ 100 mM[1]

Ethanol ≤ 100 mM[1]

Water Insoluble[2]

Table 3: Stock Solution Storage and Stability

Storage Temperature Shelf Life

-80°C 6 months[1][5]

-20°C 1 month[1][5]

Signaling Pathway
AZD-2066 modulates neuronal signaling by acting as a negative allosteric modulator of the

mGluR5 receptor. This action primarily inhibits the Gq/11 signaling cascade. Additionally, AZD-

2066 has been observed to activate the BDNF/trkB signaling pathway, which is crucial for

neuronal survival and plasticity.
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Figure 1: AZD-2066 Modulated Signaling Pathways

Experimental Protocols
The following protocols provide detailed methodologies for the preparation of AZD-2066
hydrochloride solutions for both in vitro and in vivo applications.

Preparation of a 10 mM Stock Solution in DMSO
This protocol details the preparation of a 10 mM stock solution, a common starting

concentration for subsequent dilutions for cell-based assays.

Materials:

AZD-2066 hydrochloride (MW: 418.28 g/mol )
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Dimethyl sulfoxide (DMSO), sterile, cell culture grade

Sterile microcentrifuge tubes (1.5 mL or 2 mL)

Calibrated analytical balance

Pipettes and sterile, filtered pipette tips

Vortex mixer

Sonicator (optional)

Protocol:

Calculate the required mass of AZD-2066 hydrochloride:

To prepare 1 mL of a 10 mM stock solution, use the following formula:

Mass (mg) = Molarity (M) x Volume (L) x Molecular Weight ( g/mol ) x 1000

Mass (mg) = 0.010 mol/L x 0.001 L x 418.28 g/mol x 1000 = 4.1828 mg

Weigh the AZD-2066 hydrochloride:

Carefully weigh out the calculated amount of AZD-2066 hydrochloride powder using an

analytical balance and place it into a sterile microcentrifuge tube.

Dissolve in DMSO:

Aseptically add the desired volume of sterile DMSO to the microcentrifuge tube containing

the compound.

Ensure Complete Dissolution:

Tightly cap the tube and vortex the solution until the powder is completely dissolved.

If necessary, brief sonication in a water bath can be used to facilitate dissolution. Visually

inspect the solution to ensure no solid particles remain.
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Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use

volumes in sterile microcentrifuge tubes.

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-

term storage (up to 1 month).[1][5]

Preparation of Working Solutions for Cell Culture
This protocol describes the dilution of the 10 mM DMSO stock solution to final working

concentrations for treating cells in culture.

Materials:

10 mM AZD-2066 stock solution in DMSO

Complete cell culture medium, pre-warmed to 37°C

Sterile tubes for dilution (e.g., 15 mL conical tubes)

Pipettes and sterile, filtered pipette tips

Protocol:

Thaw the Stock Solution:

On the day of the experiment, remove an aliquot of the 10 mM AZD-2066 stock solution

from the freezer and allow it to thaw completely at room temperature.

Prepare Intermediate Dilutions (if necessary):

For very low final concentrations, it may be necessary to perform one or more serial

dilutions of the stock solution in cell culture medium.

Prepare the Final Working Solution:

Directly add the appropriate volume of the 10 mM stock solution (or an intermediate

dilution) to the pre-warmed complete cell culture medium to achieve the desired final
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concentration (e.g., 1 µM, 5 µM, 10 µM).

Important: The final concentration of DMSO in the cell culture medium should be kept to a

minimum (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.

Prepare a Vehicle Control:

A vehicle control is essential for interpreting the experimental results. Prepare a control

solution by adding the same volume of DMSO to the cell culture medium as was used for

the highest concentration of AZD-2066.

Treat the Cells:

Remove the existing medium from the cells and replace it with the medium containing the

desired concentration of AZD-2066 or the vehicle control.

Experimental Workflow
The following diagram illustrates the general workflow for preparing and using AZD-2066
hydrochloride solutions in a typical cell-based experiment.
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Figure 2: Experimental Workflow for AZD-2066 Solution Preparation and Use
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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